Cas no 614-99-3 (Ethyl 2-furoate)

Ethyl 2-furoate Properties

Names and Identifiers

• Ethyl 2-furoate
• Ethyl 2-furoate, (2-Furoic acid ethyl ester)
• Ethyl furan-2-carboxylate~2-Furoic acid ethyl ester
• Ethyl 2-Furancarboxylate
• Ethyl furan-2-carboxylate
• Ethyl-2-furoate
• 2-Furancarboxylic Acid Ethyl Ester
• 2-Furoic Acid Ethyl Ester
• 2-Furoicacid, ethyl ester (6CI,7CI,8CI)
• 2-(Ethoxycarbonyl)furan
• 2-Carboethoxyfuran
• Ethyl 2-furylcarboxylate
• Ethylpyromucate
• Ethyl a-furoate
• NSC 2304
• Ethyl furoate
• Ethyl pyromucate
• 2-Furancarboxylic acid, ethyl ester
• Furan-2-carboxylic acid ethyl ester
• 2-Furoic acid, ethyl ester
• Furancarboxylic acid, ethyl ester
• Ethyl 2-furan carboxylate
• NHXSTXWKZVAVOQ-UHFFFAOYSA-N
• S1H449R92T
• MF
• +Expand

• MDL： MFCD00003237
• InChIKey： NHXSTXWKZVAVOQ-UHFFFAOYSA-N
• Inchi： 1S/C7H8O3/c1-2-9-7(8)6-4-3-5-10-6/h3-5H,2H2,1H3
• SMILES： O(C(C1=C([H])C([H])=C([H])O1)=O)C([H])([H])C([H])([H])[H]
• BRN： 0002653

Computed Properties

• Exact Mass: 140.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 140.047
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Surface Charge: 0
• Topological Polar Surface Area: 39.4

Experimental Properties

• LogP: 1.45630
• PSA: 39.44000
• Merck: 14,4307
• Refractive Index: 1.4797 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 196 °C(lit.)
• Melting Point: 32-37 °C (lit.)
• Flash Point: Fahrenheit: 158 ° f
  Celsius: 70 ° c
  
• Color/Form: White foliar crystals, which are light yellow liquid when heated above the melting point.
• Solubility: Soluble in ethanol, insoluble in water. It is easy to decompose in water.
• Density: 1.117 g/mL at 25 °C(lit.)